Cas no 53213-06-2 (Phosphorane, cyclobutylidenetriphenyl-)

Phosphorane, cyclobutylidenetriphenyl- structure
53213-06-2 structure
Product name:Phosphorane, cyclobutylidenetriphenyl-
CAS No:53213-06-2
MF:C22H21P
MW:316.375906705856
CID:357786
PubChem ID:12300319

Phosphorane, cyclobutylidenetriphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphorane, cyclobutylidenetriphenyl-
    • cyclobutylidene(triphenyl)-λ<sup>5</sup>-phosphane
    • 53213-06-2
    • DTXSID20486281
    • Inchi: InChI=1S/C22H21P/c1-4-11-19(12-5-1)23(22-17-10-18-22,20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-16H,10,17-18H2
    • InChI Key: ZODDXDYBPAQFMT-UHFFFAOYSA-N
    • SMILES: C1(=P(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)CCC1

Computed Properties

  • Exact Mass: 316.13823
  • Monoisotopic Mass: 316.138087668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 4.33680

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